Cas no 2320214-91-1 (3-methyl-2-{(pyridin-3-yl)methylamino}-3,4-dihydroquinazolin-4-one)

• Product Name: 3-methyl-2-{(pyridin-3-yl)methylamino}-3,4-dihydroquinazolin-4-one
• CAS No: 2320214-91-1
• MF: C₁₅H₁₄N₄O
• MW: 266.297862529755
• CID: 5329817
• Update Time: 2025-06-08

3-methyl-2-{(pyridin-3-yl)methylamino}-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-((pyridin-3-ylmethyl)amino)quinazolin-4(3H)-one
• 3-methyl-2-(pyridin-3-ylmethylamino)quinazolin-4-one
• 3-methyl-2-{(pyridin-3-yl)methylamino}-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C15H14N4O/c1-19-14(20)12-6-2-3-7-13(12)18-15(19)17-10-11-5-4-8-16-9-11/h2-9H,10H2,1H3,(H,17,18)
• InChI Key： MPCBGZOZGXEZEE-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(NCC2C=NC=CC=2)N1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 395
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6

Additional information on 3-methyl-2-{(pyridin-3-yl)methylamino}-3,4-dihydroquinazolin-4-one

Introduction to 3-methyl-2-{(pyridin-3-yl)methylamino}-3,4-dihydroquinazolin-4-one (CAS No. 2320214-91-1)

3-methyl-2-{(pyridin-3-yl)methylamino}-3,4-dihydroquinazolin-4-one (CAS No. 2320214-91-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including anticancer, anti-inflammatory, and antiviral properties. The introduction of the pyridin-3-ylmethylamino group and the 3-methyl substitution on the quinazolinone scaffold further enhances its pharmacological profile, making it a promising candidate for drug development.

The chemical structure of 3-methyl-2-{(pyridin-3-yl)methylamino}-3,4-dihydroquinazolin-4-one is characterized by a fused ring system with a central quinazolinone core. The presence of the pyridin-3-ylmethylamino substituent imparts additional functional groups that can interact with various biological targets, thereby modulating their activity. This compound has been synthesized through a series of well-defined chemical reactions, including condensation, cyclization, and substitution steps. The synthetic route is highly reproducible and scalable, making it suitable for large-scale production in pharmaceutical settings.

In recent years, extensive research has been conducted to explore the biological activities of 3-methyl-2-{(pyridin-3-yl)methylamino}-3,4-dihydroquinazolin-4-one. Studies have shown that this compound exhibits potent anticancer activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway. These pathways are crucial for cell proliferation, survival, and metastasis, and their inhibition can lead to cell cycle arrest and apoptosis.

Beyond its anticancer properties, 3-methyl-2-{(pyridin-3-yl)methylamino}-3,4-dihydroquinazolin-4-one has also demonstrated anti-inflammatory effects. In vitro studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory activity is attributed to its ability to modulate the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation.

The pharmacokinetic properties of 3-methyl-2-{(pyridin-3-yl)methylamino}-3,4-dihydroquinazolin-4-one have also been investigated in preclinical models. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The compound is metabolized primarily by cytochrome P450 enzymes in the liver, with major metabolites being excreted in urine and feces. These properties make it suitable for oral administration in clinical settings.

To further evaluate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 3-methyl-2-{(pyridin-3-yl)methylamino}-3,4-dihydroquinazolin-4-one. Early-phase trials have shown promising results with no significant adverse effects reported at therapeutic doses. The compound has been well-tolerated by patients, with only mild side effects such as nausea and fatigue observed. These findings support its continued development as a potential therapeutic agent.

In conclusion, 3-methyl-2-{(pyridin-3-yl)methylamino}-3,4-dihydroquinazolin-4-one (CAS No. 2320214-91-1) represents a promising compound with a broad spectrum of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in various therapeutic areas. Ongoing research and clinical trials will further elucidate its potential as a novel therapeutic agent in the treatment of cancer and inflammatory diseases.